Cas no 163438-53-7 (Oxireno[8,9]cyclodeca[1,2-b]furan-8(2H)-one, 4-[(acetyloxy)methyl]-1a,3,6,6a,7,9a,10,10a-octahydro-10a-methyl-7-methylene-, (1aS,4Z,6aR,9aS,10aS)-)

• Product Name: Oxireno[8,9]cyclodeca[1,2-b]furan-8(2H)-one, 4-[(acetyloxy)methyl]-1a,3,6,6a,7,9a,10,10a-octahydro-10a-methyl-7-methylene-, (1aS,4Z,6aR,9aS,10aS)-
• CAS No: 163438-53-7
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 217952
• Update Time: 2024-03-01

Oxireno[8,9]cyclodeca[1,2-b]furan-8(2H)-one, 4-[(acetyloxy)methyl]-1a,3,6,6a,7,9a,10,10a-octahydro-10a-methyl-7-methylene-, (1aS,4Z,6aR,9aS,10aS)- Chemical and Physical Properties

Names and Identifiers

• Oxireno[8,9]cyclodeca[1,2-b]furan-8(2H)-one,4-[(acetyloxy)methyl]-1a,3,6,6a,7,9a,10,10a-octahydro-10a-methyl-7-methylene-,(1aS,4Z,6aR,9aS,10aS)-
• Oxireno[8,9]cyclodeca[1,2-b]furan-8(2H)-one,4-[(acetyloxy)methyl]-1a,3,6,6a,7,9a,10,10a-octahydro-10a-methyl-7-methylene-,(1a
• Cordatolide
• Oxireno[8,9]cyclodeca[1,2-b]furan-8(2H)-one,4-[(acetyloxy)methyl]-1a,3,6,6a,7,9a,10,10a-octahydro-10a-methyl-7-methylene-,[1aS-(1aR*,4Z,6aS*,9aR*,10aR*)]-
• CID 101920249
• Oxireno[8,9]cyclodeca[1,2-b]furan-8(2H)-one, 4-[(acetyloxy)methyl]-1a,3,6,6a,7,9a,10,10a-octahydro-10a-methyl-7-methylene-, (1aS,4Z,6aR,9aS,10aS)-

• Inchi： 1S/C17H22O5/c1-10-13-6-4-12(9-20-11(2)18)5-7-15-17(3,22-15)8-14(13)21-16(10)19/h4,13-15H,1,5-9H2,2-3H3/b12-4+/t13-,14+,15+,17+/m1/s1
• InChI Key： PCJJNZDKLXQNIP-HRGWOAKVSA-N
• SMILES： O1[C@H]2CCC(COC(C)=O)=CC[C@@H]3C(=C)C(=O)O[C@H]3C[C@]12C |c:9|

Computed Properties

• Exact Mass: 306.147
• Monoisotopic Mass: 306.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.099

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 461.5±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones